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Compound of Interest

Compound Name:
2-Hydroxy-4-

morpholinepropanesulphonic acid

Cat. No.: B1662656 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
3-(N-Morpholino)-2-hydroxypropanesulfonic acid (MOPSO) is a zwitterionic buffer that belongs

to the family of "Good's" buffers.[1][2][3] With a pKa of 6.9 at 25°C, MOPSO is an excellent

choice for a variety of biological and biochemical applications that require a stable pH

environment between 6.2 and 7.6.[4][5][6] Its molecular structure, featuring a morpholino ring

and a hydroxyl group, confers high water solubility and minimal interaction with biological

molecules, making it a reliable component in cell culture media, electrophoresis, and enzyme

assays.[4][7] This document provides a detailed protocol for the preparation, storage, and use

of MOPSO buffer solutions.

Physicochemical Properties of MOPSO
A summary of the key quantitative data for MOPSO is presented in the table below for easy

reference.
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Property Value

Molecular Weight 225.26 g/mol

pKa (25°C) 6.9

Effective pH Range 6.2 – 7.6

Appearance White crystalline powder

Water Solubility (20°C) ~112.6 g/L

Experimental Protocol: Preparation of MOPSO
Buffer Solution
This protocol provides a general method for preparing a MOPSO buffer solution of a desired

concentration and pH. The example calculation is for a 1 L solution of 0.5 M MOPSO buffer at

pH 6.9.

Materials:

MOPSO (3-(N-Morpholino)-2-hydroxypropanesulfonic acid), free acid (MW: 225.26 g/mol )

Sodium Hydroxide (NaOH), 10 N solution

Deionized water (dH₂O)

Beaker

Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Volumetric flask

Procedure:
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Calculate the required mass of MOPSO:

For a 1 L of 0.5 M MOPSO solution, the required mass is:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.5 mol/L × 1 L × 225.26 g/mol = 112.63 g

Dissolve the MOPSO powder:

Measure out 112.63 g of MOPSO powder and add it to a beaker containing approximately

800 mL of deionized water.[8]

Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the MOPSO solution.

Slowly add 10 N NaOH dropwise while continuously monitoring the pH.[8]

Continue adding NaOH until the desired pH of 6.9 is reached.

Bring to final volume:

Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.

Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.[8]

Sterilization (Optional):

If a sterile solution is required, filter the buffer through a 0.22 µm filter.
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Note: Autoclaving is not recommended for MOPSO solutions as it can cause partial

degradation.[1]

Storage and Stability
Proper storage of the MOPSO buffer solution is crucial to maintain its integrity and

performance.

Short-term storage (up to 6 months): A 0.2 M MOPSO buffer solution can be stored at 2-8°C.

[1]

Long-term storage: Stock solutions of MOPSO can be stored at -20°C for up to 1 year, or at

-80°C for up to 2 years.[9]

It is recommended to store the solution in a well-sealed container to prevent evaporation and

contamination.

Important Considerations
Chemical Incompatibilities: MOPSO is known to react with iron ions.[10] It can also form

chelating complexes with copper.[3] Caution should be exercised when using MOPSO in the

presence of these metal ions.

Applications: MOPSO is a versatile buffer used in a wide range of applications, including:

Cell culture media[4]

Electrophoresis[4][11]

Enzyme assays and protein purification[2][5]

Spectrophotometry and fluorescence spectroscopy[2][6]

Experimental Workflow Diagram
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Workflow for MOPSO Buffer Preparation
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Caption: A flowchart illustrating the step-by-step protocol for preparing a MOPSO buffer

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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